Cas no 2138285-74-0 (Butanamide, 4,4-dichloro-N-ethyl-)

Butanamide, 4,4-dichloro-N-ethyl-, is a chlorinated amide derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its molecular structure, featuring dichloro substitution at the 4-position and an ethyl group on the nitrogen, offers reactivity for further functionalization. The compound's stability and defined stereochemistry make it suitable for use in controlled reactions, particularly in the development of agrochemicals or bioactive molecules. Its high purity and consistent composition ensure reliable performance in research and industrial processes. The dichloroethylamide moiety may also contribute to unique physicochemical properties, enhancing its utility in specialized chemical applications.
Butanamide, 4,4-dichloro-N-ethyl- structure
2138285-74-0 structure
Product Name:Butanamide, 4,4-dichloro-N-ethyl-
CAS No:2138285-74-0
MF:C6H11Cl2NO
MW:184.063639879227
CID:5268828
Update Time:2025-05-25

Butanamide, 4,4-dichloro-N-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, 4,4-dichloro-N-ethyl-
    • Inchi: 1S/C6H11Cl2NO/c1-2-9-6(10)4-3-5(7)8/h5H,2-4H2,1H3,(H,9,10)
    • InChI Key: ZALRCJRJSRMPSI-UHFFFAOYSA-N
    • SMILES: C(NCC)(=O)CCC(Cl)Cl

Butanamide, 4,4-dichloro-N-ethyl- Pricemore >>

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Additional information on Butanamide, 4,4-dichloro-N-ethyl-

Recent Advances in the Study of Butanamide, 4,4-dichloro-N-ethyl- (CAS: 2138285-74-0)

In recent years, the compound Butanamide, 4,4-dichloro-N-ethyl- (CAS: 2138285-74-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dichloro and ethylamide functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry investigated the role of Butanamide, 4,4-dichloro-N-ethyl- as a potential inhibitor of specific enzymatic pathways involved in inflammatory responses. The research team employed a combination of in vitro and in vivo models to demonstrate the compound's efficacy in reducing pro-inflammatory cytokines. The study highlighted the compound's high selectivity and low cytotoxicity, making it a viable candidate for further drug development.

Another significant advancement comes from a collaborative effort between academic and industrial researchers, who developed a novel synthetic route for Butanamide, 4,4-dichloro-N-ethyl-. The new method, described in a recent issue of Organic Process Research & Development, offers improved yield and scalability compared to traditional approaches. This breakthrough is expected to facilitate large-scale production and accelerate preclinical studies.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Research conducted at a leading pharmaceutical institute revealed that Butanamide, 4,4-dichloro-N-ethyl- exhibits favorable absorption and distribution profiles, with minimal hepatic clearance. These findings underscore its potential as a lead compound for oral formulations.

Despite these promising developments, challenges remain. For instance, the exact molecular targets of Butanamide, 4,4-dichloro-N-ethyl- are not yet fully understood, and further structural optimization may be required to enhance its therapeutic index. Ongoing research aims to address these gaps through advanced computational modeling and high-throughput screening techniques.

In conclusion, Butanamide, 4,4-dichloro-N-ethyl- (CAS: 2138285-74-0) represents a compelling area of research with significant implications for drug discovery. Its unique chemical properties and promising biological activities make it a molecule of interest for both academic and industrial researchers. Future studies will likely focus on expanding its therapeutic applications and overcoming existing limitations to bring it closer to clinical trials.

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